Cas no 110698-62-9 (Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)-)
Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)-, is a bromoacetyl-substituted aromatic sulfonamide derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include a reactive bromoacetyl group, enabling selective alkylation or conjugation reactions, and a benzylic phenylmethyl moiety, which may influence solubility and binding properties. The methanesulfonamide core contributes to stability and potential biological activity. This compound is particularly useful as an intermediate in the development of targeted molecules, such as enzyme inhibitors or probes for biochemical studies. Its well-defined reactivity profile makes it a valuable building block for constructing complex architectures in medicinal chemistry and material science.
![Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)- structure](https://ossimg.kuujia.com/scimg/111000/110698-62-9x500.png)
110698-62-9 structure
Product Name:Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)-
CAS No:110698-62-9
MF:C16H16BrNO3S
MW:382.272142410278
MDL:MFCD32869277
CID:1199082
PubChem ID:13948318
Update Time:2025-10-19
Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)-
- N-benzyl-N-[4-(2-bromoacetyl)phenyl]methanesulfonamide
- 4-[N-Benzylmethanesulphonamido]phenacyl bromide
- UBCVNHCVNIFAFB-UHFFFAOYSA-N
- MFCD32869277
- D95497
- N-benzyl-N-(4-(2-bromoacetyl)phenyl)methanesulfonamide
- WS-00253
- 110698-62-9
- SCHEMBL9689777
-
- MDL： MFCD32869277
- Inchi： 1S/C16H16BrNO3S/c1-22(20,21)18(12-13-5-3-2-4-6-13)15-9-7-14(8-10-15)16(19)11-17/h2-10H,11-12H2,1H3
- InChI Key： UBCVNHCVNIFAFB-UHFFFAOYSA-N
- SMILES： BrCC(C1C=CC(=CC=1)N(CC1C=CC=CC=1)S(C)(=O)=O)=O
Computed Properties
- Exact Mass: 381.00348
- Monoisotopic Mass: 381.00343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.45
Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D964154-100mg |
N-benzyl-N-(4-(2-bromoacetyl)phenyl)methanesulfonamide |
110698-62-9 | 95% | 100mg |
$330 | 2023-09-04 | |
| eNovation Chemicals LLC | D964154-250mg |
N-benzyl-N-(4-(2-bromoacetyl)phenyl)methanesulfonamide |
110698-62-9 | 95% | 250mg |
$610 | 2023-09-04 | |
| eNovation Chemicals LLC | D964154-1g |
N-benzyl-N-(4-(2-bromoacetyl)phenyl)methanesulfonamide |
110698-62-9 | 95% | 1g |
$1220 | 2023-09-04 | |
| 1PlusChem | 1P01DGHX-100mg |
N-benzyl-N-(4-(2-bromoacetyl)phenyl)methanesulfonamide |
110698-62-9 | 95% | 100mg |
$299.00 | 2023-12-26 | |
| 1PlusChem | 1P01DGHX-250mg |
N-benzyl-N-(4-(2-bromoacetyl)phenyl)methanesulfonamide |
110698-62-9 | 95% | 250mg |
$573.00 | 2023-12-26 | |
| 1PlusChem | 1P01DGHX-500mg |
N-benzyl-N-(4-(2-bromoacetyl)phenyl)methanesulfonamide |
110698-62-9 | 95% | 500mg |
$810.00 | 2023-12-26 | |
| 1PlusChem | 1P01DGHX-1g |
N-benzyl-N-(4-(2-bromoacetyl)phenyl)methanesulfonamide |
110698-62-9 | 95% | 1g |
$1126.00 | 2023-12-26 | |
| Aaron | AR01DGQ9-100mg |
N-benzyl-N-(4-(2-bromoacetyl)phenyl)methanesulfonamide |
110698-62-9 | 95% | 100mg |
$325.00 | 2023-12-16 | |
| Aaron | AR01DGQ9-250mg |
N-benzyl-N-(4-(2-bromoacetyl)phenyl)methanesulfonamide |
110698-62-9 | 95% | 250mg |
$620.00 | 2023-12-16 | |
| Aaron | AR01DGQ9-500mg |
N-benzyl-N-(4-(2-bromoacetyl)phenyl)methanesulfonamide |
110698-62-9 | 95% | 500mg |
$883.00 | 2023-12-16 |
Methanesulfonamide, N-[4-(bromoacetyl)phenyl]-N-(phenylmethyl)- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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